Cas no 5344-66-1 (Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1))
5344-66-1 structure
Product Name:Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1)
CAS No:5344-66-1
MF:C11H13BaNO4
MW:360.552219152451
CID:383556
Update Time:2024-01-29
Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1)
- benzamide, 4-chloro-N-[3-(diethylamino)propyl]-
- (BENZYLIMINO)DIACETIC ACID, BARIUM SALT
-
- Inchi: 1S/C11H13NO4.Ba.2H/c13-10(14)7-12(8-11(15)16)6-9-4-2-1-3-5-9;;;/h1-5H,6-8H2,(H,13,14)(H,15,16);;;
- InChI Key: GBDDQXBQRPQRPQ-UHFFFAOYSA-N
- SMILES: [Ba].O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 268.13443
- Monoisotopic Mass: 268.134241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3
Experimental Properties
- Density: 1.326
- Boiling Point: 420.9°Cat760mmHg
- Flash Point: 208.3°C
- Refractive Index: 1.527
- PSA: 32.34
- LogP: 0.65780
Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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